Cas no 1091035-61-8 (N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide)

• Product Name: N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide
• CAS No: 1091035-61-8
• MF: C₂₁H₂₃FN₂O₃
• MW: 370.417329072952
• CID: 6192445
• PubChem ID: 27451658
• Update Time: 2025-06-11

N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide
• AKOS024507153
• 1091035-61-8
• N-[(4-fluorophenyl)methyl]-N'-[(4-phenyloxan-4-yl)methyl]oxamide
• VU0642166-1
• N1-(4-fluorobenzyl)-N2-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)oxalamide
• F5329-0019

• Inchi： 1S/C21H23FN2O3/c22-18-8-6-16(7-9-18)14-23-19(25)20(26)24-15-21(10-12-27-13-11-21)17-4-2-1-3-5-17/h1-9H,10-15H2,(H,23,25)(H,24,26)
• InChI Key： PSJBNBAFZKYRRU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCC1(C2C=CC=CC=2)CCOCC1)=O)=O

Computed Properties

• Exact Mass: 370.16927076g/mol
• Monoisotopic Mass: 370.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Additional information on N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide

N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide

The compound N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide (CAS No. 1091035-61-8) is a highly specialized organic compound with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of ethanediamides, which are known for their versatility in forming amide bonds and their role in drug design. The structure of this compound incorporates two distinct aromatic groups: a 4-fluorophenyl group and a 4-phenyloxan group, both attached to the ethanediamide backbone through methyl linkers. This combination of functional groups makes it a unique molecule with intriguing chemical properties.

Recent studies have highlighted the importance of ethanediamide derivatives in the development of novel therapeutic agents. The presence of the fluorophenyl group introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the phenyloxan group adds rigidity and aromaticity to the structure, potentially enhancing its bioavailability and pharmacokinetic properties. These features make this compound a promising candidate for further exploration in drug discovery.

One of the most significant aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring the use of ethanediamides as scaffolds for designing inhibitors of various enzymes, including kinases and proteases. The fluorophenyl substituent can act as a bioisostere, providing structural diversity while maintaining biological activity. Additionally, the oxan ring introduces steric hindrance, which can be exploited to optimize binding affinity with target proteins.

Another area where this compound shows promise is in materials science. The combination of aromatic groups and amide linkages can lead to the formation of self-assembled structures or high-performance polymers. Recent advancements in supramolecular chemistry have demonstrated that such molecules can serve as building blocks for creating stimuli-responsive materials, which have applications in sensors and drug delivery systems.

From a synthetic perspective, the preparation of N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. The synthesis typically starts with the preparation of intermediate compounds, such as fluorobenzaldehyde derivatives and oxane precursors, which are then coupled to form the final product. The optimization of reaction conditions is critical to ensure high yields and purity.

In terms of characterization, this compound has been thoroughly analyzed using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses confirm its molecular structure and provide insights into its conformational flexibility. Computational studies using molecular modeling software have also been conducted to predict its interactions with biological targets, further aiding in its application as a drug candidate.

The growing interest in this compound is also driven by its potential as a lead molecule for developing next-generation therapeutics. With the increasing emphasis on personalized medicine and targeted therapies, compounds like N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide offer exciting possibilities for addressing unmet medical needs. Ongoing research is focused on evaluating its efficacy in preclinical models and optimizing its pharmacokinetic profile for clinical trials.

In conclusion, N'-[(4-fluorophenyl)methyl]-N-[(4-phenyloxan-4-yl)methyl]ethanediamide (CAS No. 1091035-61-8) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both chemical synthesis and therapeutic development.